Cas no 56309-60-5 (2-(tert-Butyl)phenyl isocyanate)

2-(tert-Butyl)phenyl isocyanate Properties

Names and Identifiers

• 2-(tert-Butyl)phenyl isocyanate
• 1-tert-butyl-2-isocyanatobenzene
• 2-TERT-BUTYLPHENYL ISOCYANATE
• 2-(t-butyl)phenyl isocyanate
• 2-(tert-butyl)benzenisocyanate
• o-t-butylphenyl isocyanate
• t-butylphenylisocyanate
• tert-butylphenyl isocyanate
• o-tert-Butylphenyl isocyanate
• t-butyl phenyl isocyanate
• MFCD00831041
• J-503660
• AKOS009157669
• 2-tert-Butylphenyl isocyanate
• DTXSID10370887
• 56309-60-5
• 2-(tert-butyl)phenylisocyanate
• SCHEMBL58726
• 2-(Tert-Butyl)Phenyl Isocyanate
• Benzene, 1-(1,1-dimethylethyl)-2-isocyanato-
• 1-(tert-Butyl)-2-isocyanatobenzene
• 2-tert-Butylphenyl isocyanate, 98%
• DB-052888
• EN300-270989
• AS-19820
• +Expand

• MDL： MFCD00831041
• InChIKey： YQQNLONQWMLAQX-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO/c1-11(2,3)9-6-4-5-7-10(9)12-8-13/h4-7H,1-3H3
• SMILES： CC(C)(C)C1=CC=CC=C1N=C=O

Computed Properties

• Exact Mass: 175.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 175.099714038g/mol
• Heavy Atom Count: 13
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• LogP: 2.95140
• PSA: 29.43000
• Refractive Index: n20/D 1.525(lit.)
• Boiling Point: 235.7±19.0 ºC (760 Torr),
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 83.7±24.1 ºC,
• Solubility: Almost insoluble (0.072 g/l) (25 º C),
• Color/Form: Not available
• Solubility: Not available
• Density: 0.94±0.1 g/cm3 (20 ºC 760 Torr),

2-(tert-Butyl)phenyl isocyanate Security Information

• WGK Germany：3
• Safety Instruction： S23; S26; S36
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn Xi
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C
• Risk Phrases： R20/21/22;R36/37/38
• Signal Word：Warning

2-(tert-Butyl)phenyl isocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%